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Compound of Interest

2-(2-Bromophenyl)-2-
Compound Name:
hydroxyacetic acid

Cat. No.: B1593648

An In-Depth Technical Guide to 2-(2-Bromophenyl)-2-hydroxyacetic Acid

Authored by a Senior Application Scientist

This guide provides an in-depth technical overview of 2-(2-Bromophenyl)-2-hydroxyacetic
acid, a key chemical intermediate. It is intended for researchers, scientists, and professionals
in the fields of organic chemistry and drug development, offering insights into its properties,
synthesis, applications, and handling.

Compound Identification and Core Data

2-(2-Bromophenyl)-2-hydroxyacetic acid is a substituted derivative of mandelic acid. Its
strategic placement of a bromine atom on the ortho position of the phenyl ring makes it a
versatile building block in synthetic chemistry.

e Chemical Name: 2-(2-Bromophenyl)-2-hydroxyacetic acid
e CAS Number: 7157-15-5[1][2][3]
e Synonyms:

o 2-Bromomandelic Acid[2]

o 0-Bromomandelic Acid[2]
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o Benzeneacetic acid, 2-bromo-a-hydroxy-[2]
o 2-Bromo-DL-mandelic acid[2]

Physicochemical Properties

The physical and chemical properties of a compound are foundational to its application and
handling. The data below has been compiled from verified sources.

Property Value Source(s)
Molecular Formula CsH7BrOs [1112]
Molecular Weight 231.04 g/mol [1114]
Appearance White to off-white powder/solid  [5]

Melting Point 89 °C [1]

) = 99% (HPLC available from
Purity ) [5]
some suppliers)

Storage Conditions 2-8°C Refrigerator [2]

Synthesis Methodology: A Mechanistic Perspective

The synthesis of 2-(2-Bromophenyl)-2-hydroxyacetic acid is a multi-step process that
requires careful control of reaction conditions. A common and logical pathway begins with the
corresponding benzaldehyde, leveraging the established chemistry of cyanohydrin formation
followed by hydrolysis.

Conceptual Synthesis Workflow

The transformation from 2-bromobenzaldehyde to the target a-hydroxy acid is a classic
example of carbon chain extension and functional group manipulation. The aldehyde is first
converted to a cyanohydrin, which introduces the necessary hydroxyl and nitrile groups.
Subsequent acid-catalyzed hydrolysis of the nitrile moiety yields the desired carboxylic acid.
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Starting Material:
2-Bromobenzaldehyde

+ NaCN, H+

Step 1: Nucleophilic Addition
(Cyanohydrin Formation)

Intermediate:
2-(2-Bromophenyl)-2-hydroxyacetonitrile

+ H3O™*, Heat

Step 2: Hydrolysis

Final Product:
2-(2-Bromophenyl)-2-hydroxyacetic acid

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-(2-Bromophenyl)-2-hydroxyacetic acid CAS number
and synonyms]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1593648#2-2-bromophenyl-2-hydroxyacetic-acid-
cas-number-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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